Cas no 933727-96-9 (1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl-)

• Product Name: 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl-
• CAS No: 933727-96-9
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5228230
• Update Time: 2026-03-07

1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl-

• Inchi： 1S/C6H11N3O/c1-5-8-6(9-10-5)3-4-7-2/h7H,3-4H2,1-2H3
• InChI Key： ZZQZCTVJNGKPMO-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C)=N1)CNC

Additional information on 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl-

Comprehensive Overview of 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- (CAS No. 933727-96-9)

1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- (CAS No. 933727-96-9) is a specialized organic compound belonging to the 1,2,4-oxadiazole family. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry, agrochemicals, and material science. The presence of both oxadiazole and ethanamine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and functional materials.

The molecular formula of 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- is C₆H₁₁N₃O, with a molecular weight of 141.17 g/mol. Its unique structure features a 1,2,4-oxadiazole ring substituted with a dimethylaminoethyl group, which contributes to its chemical reactivity and binding affinity. The compound's stability under various conditions makes it suitable for further derivatization, a key factor in its growing popularity among synthetic chemists.

One of the most significant applications of 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- is in pharmaceutical research. The 1,2,4-oxadiazole core is known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its role as a building block for small-molecule inhibitors targeting enzymes involved in metabolic disorders. This aligns with the current trend in drug development, where researchers focus on targeted therapies and precision medicine.

In addition to its pharmaceutical relevance, 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- has garnered attention in material science. Its heterocyclic structure can enhance the thermal stability and electronic properties of polymers, making it a candidate for advanced functional materials. With the rise of green chemistry and sustainable manufacturing, this compound's potential as a bio-based material precursor is under investigation.

The synthesis of 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- typically involves cyclization reactions of precursor molecules, such as amidoximes and carboxylic acid derivatives. Optimizing these synthetic routes is a hot topic in organic chemistry, as it directly impacts the compound's scalability and cost-effectiveness. Recent advancements in catalysis and flow chemistry have improved the efficiency of producing this compound, addressing the demand for high-purity intermediates in research and industry.

From a commercial perspective, the market for 1,2,4-oxadiazole derivatives is expanding, driven by their diverse applications. Suppliers and manufacturers are increasingly listing 933727-96-9 in their catalogs to meet the needs of academic and industrial clients. The compound's role in high-throughput screening and combinatorial chemistry further boosts its demand, particularly in the context of drug discovery pipelines.

Safety and handling of 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- require standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage and handling are essential to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and follow best practices for organic compound management.

In summary, 1,2,4-Oxadiazole-3-ethanamine, N,5-dimethyl- (CAS No. 933727-96-9) is a promising compound with multifaceted applications in pharmaceuticals and materials science. Its unique structural features and synthetic versatility make it a valuable asset for researchers exploring novel therapeutics and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovation across multiple disciplines.